5-sulfamoyl-1,3-thiazole-4-carboxylic acid
Overview
Description
5-Sulfamoyl-1,3-thiazole-4-carboxylic acid is a molecule that has gained attention in research due to its diverse applications in various fields. It is a thiazole derivative. Thiazoles are significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles .
Molecular Structure Analysis
The molecular formula of this compound is C4H4N2O4S2 . It contains total 24 bond(s); 17 non-H bond(s), 9 multiple bond(s), 6 rotatable bond(s), 4 double bond(s), 5 aromatic bond(s), 1 five-membered ring(s), 1 carboxylic acid(s) (aromatic), 1 primary amide(s) (aliphatic), 1 hydroxyl group(s), 1 sulfonamide(s) (thio-/dithio-), and 1 Thiazole(s) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 208.22 . The storage temperature is room temperature and it should be kept in a dark place, in an inert atmosphere . The physical form is solid .Mechanism of Action
Target of Action
Thiazole derivatives have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been proposed for the prevention or treatment of cancer as inhibitors of atm and dna-pk , PI3Kα , Raf kinases and ATG4B protease .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
The main advantage of using 5-sulfamoyl-1,3-thiazole-4-carboxylic acid in lab experiments is its versatility. It can be used in a variety of synthetic reactions, including Heck reactions, Suzuki reactions, and Ullmann reactions. Additionally, it can be used in the synthesis of peptides, peptidomimetics, and heterocyclic compounds. However, one limitation of using this compound in lab experiments is its reactivity. It is a strong acid and can react with certain compounds, such as amines, which can lead to unwanted side reactions.
Future Directions
Future research on 5-sulfamoyl-1,3-thiazole-4-carboxylic acid could focus on its potential applications in drug development. It could be used to develop new antibiotics, anti-inflammatory drugs, and cancer therapies. Additionally, it could be used to develop new synthetic reactions and catalysts. Other potential applications include the development of new agrochemicals, dyes, and polymers. Finally, further research could focus on its biochemical and physiological effects, such as its antimicrobial activity and its ability to inhibit the growth of cancer cells.
Synthesis Methods
5-sulfamoyl-1,3-thiazole-4-carboxylic acid can be synthesized in two ways. The first is a direct synthesis from 1,3-thiazole-4-carboxylic acid and sulfamoyl chloride. This reaction is typically conducted in the presence of a base such as pyridine or triethylamine. The second method is a synthesis from 4-aminothiophenol and sulfamoyl chloride. This reaction is typically conducted in the presence of a base such as pyridine or triethylamine.
Scientific Research Applications
5-sulfamoyl-1,3-thiazole-4-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of heterocyclic compounds. It has also been used as a reagent in organic synthesis, including the Heck reaction, Suzuki reaction, and Ullmann reaction. In addition, this compound has been used in the synthesis of drugs such as aminoglycosides, cephalosporins, and penicillins.
Biochemical Analysis
Biochemical Properties
The thiazole ring in 5-sulfamoyl-1,3-thiazole-4-carboxylic acid is highly reactive due to an acidic proton at C-2 . This makes it a significant synthon for the production of a wide range of new chemical compounds
Cellular Effects
Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Molecular Mechanism
Thiazole derivatives are known to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-sulfamoyl-1,3-thiazole-4-carboxylic acid involves the reaction of 2-aminothiophenol with chloroacetic acid to form 2-(carboxymethylthio)aniline. This intermediate is then reacted with sulfuric acid and sodium nitrite to form 5-nitro-1,3-thiazole-4-carboxylic acid. Reduction of the nitro group with iron and hydrochloric acid yields 5-amino-1,3-thiazole-4-carboxylic acid, which is then sulfonated with sulfuric acid and chlorosulfonic acid to form the final product.", "Starting Materials": [ "2-aminothiophenol", "chloroacetic acid", "sulfuric acid", "sodium nitrite", "iron", "hydrochloric acid", "chlorosulfonic acid" ], "Reaction": [ "2-aminothiophenol + chloroacetic acid -> 2-(carboxymethylthio)aniline", "2-(carboxymethylthio)aniline + sulfuric acid + sodium nitrite -> 5-nitro-1,3-thiazole-4-carboxylic acid", "5-nitro-1,3-thiazole-4-carboxylic acid + iron + hydrochloric acid -> 5-amino-1,3-thiazole-4-carboxylic acid", "5-amino-1,3-thiazole-4-carboxylic acid + sulfuric acid + chlorosulfonic acid -> 5-sulfamoyl-1,3-thiazole-4-carboxylic acid" ] } | |
CAS RN |
1461707-58-3 |
Molecular Formula |
C4H4N2O4S2 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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